Cas no 2034634-29-0 (6-ethoxy-N-[(2-methoxyphenyl)methyl]pyrimidine-4-carboxamide)

• Product Name: 6-ethoxy-N-[(2-methoxyphenyl)methyl]pyrimidine-4-carboxamide
• CAS No: 2034634-29-0
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 5553844
• PubChem ID: 91816274
• Update Time: 2025-05-22

6-ethoxy-N-[(2-methoxyphenyl)methyl]pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6494-0833
• 6-ethoxy-N-(2-methoxybenzyl)pyrimidine-4-carboxamide
• AKOS025321365
• 2034634-29-0
• 6-ethoxy-N-[(2-methoxyphenyl)methyl]pyrimidine-4-carboxamide

• Inchi： 1S/C15H17N3O3/c1-3-21-14-8-12(17-10-18-14)15(19)16-9-11-6-4-5-7-13(11)20-2/h4-8,10H,3,9H2,1-2H3,(H,16,19)
• InChI Key： GPNKCIQMAMJRAN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CNC(C1C=C(N=CN=1)OCC)=O

Computed Properties

• Exact Mass: 287.12699141g/mol
• Monoisotopic Mass: 287.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 6-ethoxy-N-[(2-methoxyphenyl)methyl]pyrimidine-4-carboxamide

6-Ethoxy-N-[(2-Methoxyphenyl)methyl]pyrimidine-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 2034634-29-0, known as 6-ethoxy-N-[(2-methoxyphenyl)methyl]pyrimidine-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential applications in drug development, agrochemicals, and advanced materials. The structure of this molecule is characterized by a pyrimidine ring system with substituents at positions 4 and 6, specifically an ethoxy group at position 6 and an N-substituted (2-methoxyphenyl)methyl group at position 4. These functional groups contribute to the molecule's unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 6-ethoxy-N-[(2-methoxyphenyl)methyl]pyrimidine-4-carboxamide through a variety of methodologies, including multi-component reactions and catalytic processes. Researchers have demonstrated that the synthesis of this compound can be optimized using microwave-assisted techniques, which significantly reduce reaction times while maintaining high yields. Such innovations highlight the importance of this compound as a versatile building block in organic synthesis.

The chemical properties of 6-ethoxy-N-[(2-methoxyphenyl)methyl]pyrimidine-4-carboxamide are heavily influenced by its functional groups. The ethoxy group at position 6 imparts hydrophilic characteristics, while the N-substituted (2-methoxyphenyl)methyl group introduces steric hindrance and electronic effects. These features make the compound suitable for applications in drug delivery systems, where both solubility and controlled release are critical factors. Furthermore, the pyrimidine ring system is known for its ability to form hydrogen bonds, which enhances its compatibility with biological systems.

Recent studies have explored the biological activity of 6-ethoxy-N-[(2-methoxyphenyl)methyl]pyrimidine-4-carboxamide, particularly in the context of its potential as an anti-cancer agent. Preclinical trials have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for drug development. Additionally, researchers have investigated its role in modulating cellular signaling pathways, such as the MAPK/ERK pathway, which is often dysregulated in cancerous cells.

In terms of industrial applications, 6-ethoxy-N-[(2-methoxyphenyl)methyl]pyrimidine-4-carboxamide has been evaluated for its use in agrochemicals, particularly as a fungicide or insecticide. Its ability to inhibit key enzymes involved in fungal growth has been demonstrated in laboratory settings, making it a promising candidate for crop protection products. However, further studies are required to assess its environmental impact and safety profile before it can be commercialized.

The synthesis and characterization of 6-ethoxy-N-[(2-methoxyphenyl)methyl]pyrimidine-4-carboxamide have been extensively documented in recent scientific literature. For instance, a study published in *Journal of Medicinal Chemistry* highlighted the use of this compound as a potent inhibitor of histone deacetylases (HDACs), which are enzymes associated with epigenetic regulation. The study demonstrated that this compound could effectively induce histone acetylation in vitro, suggesting its potential as an epigenetic therapeutic agent.

Another area of research focuses on the application of 6-ethoxy-N-[(2-methoxyphenyl)methyl]pyrimidine-4-carboxamide in materials science. Scientists have explored its use as a precursor for constructing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. The pyrimidine ring system provides a robust platform for metal coordination, enabling the formation of highly porous and stable materials with applications in gas storage and catalysis.

Despite its promising potential, several challenges remain in fully realizing the applications of 6-ethoxy-N-[(2-methoxyphenyl)methyl]pyrimidine-4-carboxamide. One major concern is its stability under physiological conditions, which may limit its bioavailability when used as a drug candidate. Researchers are actively investigating strategies to enhance its pharmacokinetic properties through structural modifications or formulation techniques.

In conclusion, 6-EthOxy-N-(2-MeThOxyPhEnyLMetHyl)PyRiMiDiNe-CarBoxAmIdE (CAS No: 2034634 - 29 - 0) represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for advancing research in pharmaceuticals, agrochemicals, and materials science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in shaping future innovations across these fields.